Cas no 2757925-77-0 ([3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate)
2757925-77-0 structure
Product Name:[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate
CAS No:2757925-77-0
MF:C14H18F2O4S
MW:320.352130413055
CID:5817065
PubChem ID:165978870
Update Time:2023-11-20
[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- EN300-37153020
- [3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate
- 2757925-77-0
- [3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate
-
- Inchi: 1S/C14H18F2O4S/c1-11-3-5-12(6-4-11)21(17,18)20-10-13(9-19-2)7-14(15,16)8-13/h3-6H,7-10H2,1-2H3
- InChI Key: UESDTPBHNFUKKE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(COC)CC(C1)(F)F
Computed Properties
- Exact Mass: 320.08938655g/mol
- Monoisotopic Mass: 320.08938655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61Ų
[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37153020-0.05g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate |
2757925-77-0 | 95.0% | 0.05g |
$827.0 | 2025-03-18 | |
| Enamine | EN300-37153020-0.1g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate |
2757925-77-0 | 95.0% | 0.1g |
$867.0 | 2025-03-18 | |
| Enamine | EN300-37153020-0.25g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate |
2757925-77-0 | 95.0% | 0.25g |
$906.0 | 2025-03-18 | |
| Enamine | EN300-37153020-0.5g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate |
2757925-77-0 | 95.0% | 0.5g |
$946.0 | 2025-03-18 | |
| Enamine | EN300-37153020-1.0g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate |
2757925-77-0 | 95.0% | 1.0g |
$986.0 | 2025-03-18 | |
| Enamine | EN300-37153020-2.5g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate |
2757925-77-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-18 | |
| Enamine | EN300-37153020-5.0g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate |
2757925-77-0 | 95.0% | 5.0g |
$2858.0 | 2025-03-18 | |
| Enamine | EN300-37153020-10.0g |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate |
2757925-77-0 | 95.0% | 10.0g |
$4236.0 | 2025-03-18 |
[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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